Cas no 2137087-51-3 (Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate)

• Product Name: Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate
• CAS No: 2137087-51-3
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 6555741
• PubChem ID: 138986408
• Update Time: 2025-07-23

Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2137087-51-3
• Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate
• EN300-725121
• A1-20029

• Inchi： 1S/C16H22ClNO4/c1-16(2,3)22-15(20)18-13(14(19)21-11-17)10-9-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,20)/t13-/m0/s1
• InChI Key： HUDHPTXHLWWNJV-ZDUSSCGKSA-N
• SMILES： ClCOC([C@H](CCC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate

Comprehensive Overview of Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate (CAS No. 2137087-51-3)

Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate (CAS No. 2137087-51-3) is a specialized organic compound widely utilized in pharmaceutical synthesis and peptide chemistry. This compound belongs to the class of protected amino acid derivatives, featuring a tert-butoxycarbonyl (Boc) group and a chloromethyl ester moiety. Its unique structure makes it a valuable intermediate for constructing peptide-based therapeutics, particularly in the development of enzyme inhibitors and bioconjugates.

The growing demand for custom peptide synthesis and drug discovery has increased interest in Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate. Researchers frequently search for "Boc-protected amino acid derivatives" or "peptide coupling reagents" to optimize synthetic routes. This compound's stereospecificity (indicated by the (2S) configuration) ensures high enantiomeric purity, critical for bioactive molecule development. Its phenylbutanoate backbone also contributes to enhanced lipophilicity, a desirable property for blood-brain barrier penetration in CNS-targeted drugs.

In green chemistry applications, scientists explore "eco-friendly peptide synthesis" methods using derivatives like CAS No. 2137087-51-3. The Boc protecting group can be removed under mild acidic conditions, aligning with sustainable chemistry principles. Recent publications highlight its utility in solid-phase peptide synthesis (SPPS), where the chloromethyl ester group enables efficient resin attachment. This addresses the popular search query "how to improve peptide yield in SPPS" among synthetic chemists.

The compound's structure-activity relationship (SAR) has gained attention in medicinal chemistry forums. Its 4-phenylbutanoate segment mimics natural phenylalanine derivatives, making it relevant for "metabolite analog design" discussions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, addressing quality control concerns in "pharmaceutical intermediate characterization". Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the reactive chloromethyl group.

Emerging trends in precision medicine have amplified interest in Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-phenylbutanoate. Its application in targeted drug delivery systems responds to searches for "smart linker molecules". The compound's bifunctional nature allows conjugation with nanocarriers or antibody-drug conjugates (ADCs), topics frequently explored in cancer research publications. Proper handling requires inert atmosphere techniques due to the moisture-sensitive ester group.

From a regulatory perspective, CAS No. 2137087-51-3 complies with ICH guidelines for pharmaceutical impurities when used as an intermediate. This addresses common queries about "GMP-compliant peptide building blocks". The tert-butyloxycarbonyl protection strategy remains popular in "orthogonal protecting group chemistry", as evidenced by its prevalence in total synthesis literature. Recent patent analyses reveal its incorporation in protease-resistant peptide analogs, particularly for metabolic disorder treatments.

In computational chemistry studies, researchers modeling "molecular docking simulations" often utilize this compound's 3D conformation data. The phenyl ring provides π-stacking interactions, while the ester linkage offers hydrogen bond acceptor sites. These features answer technical questions about "designing bioactive scaffolds". Suppliers typically provide certificates of analysis (CoA) detailing residual solvent levels and chiral purity, crucial for regulatory submissions.

The compound's role in peptide macrocyclization strategies has been highlighted in recent ACS symposiums. Its chloromethyl handle enables ring-closing reactions, addressing the popular research topic "constrained peptide therapeutics". Stability studies show excellent compatibility with Fmoc chemistry, making it versatile for combinatorial library synthesis. These applications position CAS No. 2137087-51-3 as a key player in next-generation peptide drugs development.